N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C19H20N6O4S/c26-30(27,15-1-2-16-17(13-15)29-12-11-28-16)22-10-9-21-18-3-4-19(25-24-18)23-14-5-7-20-8-6-14/h1-8,13,22H,9-12H2,(H,21,24)(H,20,23,25)
• InChI Key: OECCHHLUIMAYIN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCNC3=NN=C(C=C3)NC4=CC=NC=C4
• Molecular Formula: C19H20N6O4S
• Molecular Weight: 428.5 g/mol

Description

N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C19H20N6O4S and its molecular weight is 428.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis of Heterocyclic Sulfonamides : Researchers have developed a one-pot synthesis method for creating heterocyclic compounds, including sulfonamides, that could potentially be related to or provide insight into the synthesis of the specified chemical compound. This approach aims at efficient synthesis methods for compounds with potential biological activities (Rozentsveig et al., 2013).

Biological Activity and Applications

• Antimalarial and Antiviral Potential : A study explored the antimalarial activity of sulfonamide derivatives and their potential utility as COVID-19 drugs through computational calculations and molecular docking studies. This research indicates the versatility of sulfonamide compounds in targeting infectious diseases and suggests potential areas for further investigation of the specified compound (Fahim & Ismael, 2021).

• Antibacterial and Enzyme Inhibitory Activities : Novel sulfonamide derivatives have been synthesized and evaluated for their antibacterial properties, as well as their ability to inhibit specific enzymes. This work underscores the potential of sulfonamides in developing new therapeutic agents with diverse biological activities (Azab, Youssef, & El-Bordany, 2013).

Theoretical Investigations

• Computational Studies on Antimalarial Sulfonamides : Theoretical calculations and molecular docking studies have been conducted on sulfonamide compounds to evaluate their antimalarial activity and interaction with biological targets. Such computational approaches offer valuable insights into the mechanism of action and potential applications of sulfonamide derivatives, including the compound of interest (Fahim & Ismael, 2021).